Cas no 53820-42-1 (6-Tigloyl-(4alpha,6beta,10alphaH)-4,6-Dihydroxyfuranoeremophilan-9-one)

• Product Name: 6-Tigloyl-(4alpha,6beta,10alphaH)-4,6-Dihydroxyfuranoeremophilan-9-one
• CAS No: 53820-42-1
• Molecular Formula: C₂₀H₂₆O₅
• Molecular Weight: 346.417446613312
• CID: 2028527

6-Tigloyl-(4alpha,6beta,10alphaH)-4,6-Dihydroxyfuranoeremophilan-9-one Properties

Names and Identifiers

• 6-Tigloyl-(4alpha,6beta,10alphaH)-4,6-Dihydroxyfuranoeremophilan-9-one
• (E)-2-Methyl-2-butenoic acid (4S)-4,4a,5,6,7,8,8aβ,9-octahydro-5α-hydroxy-3,4aβ,5-trimethyl-9-oxonaphtho[2,3-b]furan-4β-yl ester
• 2-Butenoic acid, 2-methyl-, 4,4a,5,6,7,8,8a,9-octahydro-5-hydroxy-3,4a,5-trimethyl-9-oxonaphtho[2,3-b]furan-4-yl ester, [4S-[4α(E),4aα,5β,8aα]]- (9CI)

• InChIKey： KGZOYCGNWWQQRH-IZZDOVSWSA-N
• Inchi： 1S/C20H26O5/c1-6-11(2)18(22)25-17-14-12(3)10-24-16(14)15(21)13-8-7-9-19(4,23)20(13,17)5/h6,10,13,17,23H,7-9H2,1-5H3/b11-6+
• SMILES： C/C=C(/C(OC1C2(C(CCCC2(O)C)C(=O)C2=C1C(=CO2)C)C)=O)\C

Computed Properties

• Exact Mass: 346.178
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.178
• Heavy Atom Count: 25
• Complexity: 611
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 76.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids